Cas no 1214362-53-4 (3-Fluoro-2-(pyridin-4-yl)-6-(trifluoromethyl)pyridine)

• Product Name: 3-Fluoro-2-(pyridin-4-yl)-6-(trifluoromethyl)pyridine
• CAS No: 1214362-53-4
• MF: C₁₁H₆F₄N₂
• MW: 242.172356128693
• CID: 4686296
• Update Time: 2025-09-23

3-Fluoro-2-(pyridin-4-yl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-2-(pyridin-4-yl)-6-(trifluoromethyl)pyridine
• 3-Fluoro-2-(pyridin-4-yl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C11H6F4N2/c12-8-1-2-9(11(13,14)15)17-10(8)7-3-5-16-6-4-7/h1-6H
• InChI Key： UTAVVOZBTNFTDF-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(F)(F)F)N=C1C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 250
• Topological Polar Surface Area: 25.8

Additional information on 3-Fluoro-2-(pyridin-4-yl)-6-(trifluoromethyl)pyridine

Introduction to 3-Fluoro-2-(pyridin-4-yl)-6-(trifluoromethyl)pyridine (CAS No. 1214362-53-4) in Modern Chemical and Pharmaceutical Research

3-Fluoro-2-(pyridin-4-yl)-6-(trifluoromethyl)pyridine (CAS No. 1214362-53-4) is a fluorinated heterocyclic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural and electronic properties. The presence of both fluorine and trifluoromethyl substituents makes this molecule a versatile intermediate in the synthesis of various bioactive compounds, particularly in the development of novel therapeutic agents.

The compound's structure consists of a pyridine core substituted at the 2-position with a pyridin-4-yl group and at the 6-position with a trifluoromethyl group. This arrangement imparts distinct electronic characteristics, including enhanced lipophilicity and metabolic stability, which are highly desirable in drug design. The fluoro group, in particular, is well-known for its ability to modulate pharmacokinetic properties such as bioavailability, solubility, and binding affinity.

In recent years, 3-Fluoro-2-(pyridin-4-yl)-6-(trifluoromethyl)pyridine has been extensively studied as a key building block in the synthesis of small-molecule inhibitors targeting various biological pathways. One notable area of research has been its application in developing kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The compound's ability to act as a scaffold for designing molecules that interact with protein targets has made it a valuable tool in medicinal chemistry.

Recent advancements in computational chemistry have further highlighted the potential of 3-Fluoro-2-(pyridin-4-yl)-6-(trifluoromethyl)pyridine as a lead compound. Molecular modeling studies have demonstrated that its structure allows for optimal binding to active sites of enzymes such as Janus kinases (JAKs), which are implicated in autoimmune disorders. The trifluoromethyl group, in particular, has been shown to enhance binding interactions by increasing van der Waals contacts with the target protein.

Moreover, the fluoro substitution at the 3-position introduces polarity into the molecule while maintaining overall lipophilicity. This balance is critical for achieving favorable pharmacokinetic profiles, including improved oral bioavailability and reduced clearance rates. Such properties make 3-Fluoro-2-(pyridin-4-yl)-6-(trifluoromethyl)pyridine an attractive candidate for further development into clinical candidates.

The synthesis of 3-Fluoro-2-(pyridin-4-yl)-6-(trifluoromethyl)pyridine involves multi-step organic reactions that highlight the compound's synthetic versatility. Key steps typically include nucleophilic substitution reactions on halogenated pyridines, followed by functional group transformations such as cross-coupling reactions to introduce the pyridinyl moiety. The use of palladium-catalyzed coupling reactions has been particularly effective in achieving high yields and regioselectivity.

In addition to its role in kinase inhibition research, 3-Fluoro-2-(pyridin-4-yl)-6-(trifluoromethyl)pyridine has shown promise in other therapeutic areas. For instance, it has been explored as a precursor in the synthesis of antiviral agents, where its structural features contribute to inhibiting viral protease enzymes. The compound's ability to mimic natural substrates while incorporating fluorinated groups enhances its inhibitory activity against these targets.

The growing interest in fluorinated compounds stems from their widespread presence in approved drugs due to their ability to improve drug-like properties. Regulatory agencies increasingly recognize the value of fluorine atoms in enhancing drug efficacy and safety profiles. As such, 3-Fluoro-2-(pyridin-4-yl)-6-(trifluoromethyl)pyridine represents an important asset for pharmaceutical companies seeking novel fluorinated scaffolds for drug discovery programs.

Future research directions may focus on optimizing synthetic routes to improve scalability and cost-effectiveness while maintaining high purity standards. Additionally, exploring derivatives of this compound could yield new analogs with enhanced biological activity or reduced side effects. Collaborative efforts between academia and industry will be essential to translate these findings into tangible therapeutic benefits for patients worldwide.